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Compound of Interest

Compound Name: 5,5-Dimethyloxolane-3-thiol
CAS No.: 1935942-49-6
Cat. No.: B2442446
Get Quote
. J

Executive Summary

Target Molecule: 5,5-Dimethyloxolane-3-thiol (CesH120S) CAS Registry Number: (Analogous
to 136954-20-6 for the furanone precursor) Key Challenge: The primary synthetic challenge lies
in the regioselective installation of the thiol group at position 3 relative to the gem-dimethyl
steric blockade at position 5. Direct thiolation is prone to elimination side reactions; therefore,
this guide prioritizes a Ring-Closing Metathesis (RCM) approach for scaffold construction,
followed by a stereocontrolled Mitsunobu Thiolation.

Part 1: Retrosynthetic Analysis & Strategy

To guarantee high purity and structural integrity, we deconstruct the target into a reliable
dihydrofuran precursor.

Structural Logic

The target features a tetrahydrofuran (oxolane) core. The gem-dimethyl group at C5 creates a
significant steric environment. To avoid the formation of thermodynamic mixtures, the ring is
best closed before functionalizing the thiol.
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Disconnection Strategy:

e C-S Bond Formation: The thiol is installed via nucleophilic displacement of an activated
alcohol (mesylate or Mitsunobu intermediate).

e C-0O Ring Formation: The 5-membered ether ring is constructed via Ring-Closing Metathesis
(RCM) of a diallyl ether derivative.

e Regiocontrol: Hydroboration of the resulting alkene is directed by the steric bulk of the gem-
dimethyl group to the distal carbon (C3/C4), ensuring the correct regioisomer.

Pathway Visualization

The following diagram outlines the logical flow from commodity precursors to the final thiol.
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Figure 1: Retrosynthetic logic flow utilizing RCM and Mitsunobu inversion for precise
regiocontrol.

Part 2: Detailed Synthetic Protocols
Route A: The "Precision” RCM Pathway (Recommended)

This route is preferred for research and drug development applications due to its modularity
and the high purity of the resulting intermediate.

Step 1: Synthesis of Allyl(1,1-dimethylallyl)ether

We utilize a Williamson ether synthesis. The tertiary alcohol requires strong deprotonation to
overcome steric hindrance during the attack on allyl bromide.

e Reagents: 2-Methyl-3-buten-2-ol (1.0 eq), Sodium Hydride (60% dispersion, 1.2 eq), Allyl
Bromide (1.2 eq), THF (anhydrous).

e Protocol:
o Suspend NaH in anhydrous THF at 0°C under Argon.

o Add 2-Methyl-3-buten-2-ol dropwise. Evolution of Hz gas will be vigorous. Stir for 30 min at
room temperature (RT) to ensure alkoxide formation.

o Cool back to 0°C and add Allyl Bromide dropwise.
o Reflux for 12 hours.

o Workup: Quench with saturated NH4Cl. Extract with Et2O.[1] The product is a volatile oil;
purify via careful distillation.

Step 2: Ring-Closing Metathesis (RCM)

Formation of the dihydrofuran core using a Ruthenium carbene catalyst.

o Reagents: Allyl(1,1-dimethylallyl)ether, Grubbs Catalyst 2nd Generation (0.5 mol%), DCM
(degassed).
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e Mechanism: The catalyst coordinates with the terminal alkenes, releasing ethylene gas and
closing the ring to form 2,2-dimethyl-2,5-dihydrofuran.

e Protocol:

o Dissolve the ether in degassed DCM (0.05 M concentration to favor intramolecular
cyclization).

o Add Grubbs Il catalyst.
o Reflux for 2—4 hours. Monitor by TLC (disappearance of starting material).

o Purification: Remove solvent. Pass through a short silica plug to remove Ru residues.
Isolate the volatile liquid.

Step 3: Regioselective Hydroboration-Oxidation

This is the critical differentiation step. The gem-dimethyl group at C2 exerts steric pressure,
directing the boron atom to the less hindered C4 position (which corresponds to C3 in the
target numbering relative to the ether oxygen).

e Reagents: BHs3-THF (1.0 M), NaOH (3 M), H202 (30%).

» Causality: Boron adds anti-Markovnikov and away from steric bulk.
o Site A (C3): Adjacent to C(Me)z. (Blocked).
o Site B (C4): Adjacent to CH2-O. (Accessible).[2][3]

e Protocol:

o

Cool olefin solution (THF) to 0°C. Add BHs-THF dropwise.

Stir at RT for 2 hours.

o

[¢]

Oxidative workup: Add NaOH followed strictly by slow addition of H202 (exothermic).

[¢]

Result: 5,5-Dimethyltetrahydrofuran-3-ol.
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Step 4: Mitsunobu Thiolation

Direct conversion of the alcohol to the thiol prevents elimination reactions common with
mesylate intermediates in hindered systems.

o Reagents: Triphenylphosphine (PPhs), Diisopropyl azodicarboxylate (DIAD), Thioacetic acid
(AcSH).

e Protocol:

[¢]

Dissolve Alcohol and PPhs (1.2 eq) in anhydrous THF at 0°C.

[¢]

Add Thioacetic acid (1.2 eq).

o

Add DIAD (1.2 eq) dropwise. The solution will turn yellow.

Stir 12 hours at RT.

o

[¢]

Isolate the S-thioacetate intermediate via column chromatography (Hexane/EtOAC).

Step 5: Hydrolysis to Thiol

» Reagents: LiAlH4 (in THF) or NaOH (aq/MeOH).

o Protocol: Treat the thioacetate with LiAlH4 (0.5 eq) at 0°C for 30 mins. Quench with HCI (1M)
to pH 4. Extract with DCM.[4][5]

e Odor Control: All waste must be treated with bleach to oxidize residual thiols.

Route B: The "Scalable" Michael Addition (Alternative)

For larger scales where chromatography is prohibitive, a Michael addition to an unsaturated
lactone is viable, though it requires careful separation of isomers.

. AcSH, Et3N Michael Addition C=0 to CH2 Reduction .
G,S—D|methy|—2(5H)—furanone (Thioacetic Acid) (LIAIH4/BF3) Target Thiol
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Figure 2: Alternative pathway via functionalization of the lactone.
e Precursor: 5,5-Dimethyl-2(5H)-furanone (Solanotone precursor).
o Reaction: Conjugate addition of Thioacetic acid catalyzed by EtsN.

o Risk: This often yields the 4-mercapto isomer (adjacent to the dimethyl group) depending on
electronic control. Route A is preferred for structural certainty.

Part 3: Data Summary & Validation

hvsicochemical ies (Predicted)[1][2][5][7][R1[9]

Property Value Notes
Molecular Weight 132.22 g/mol
Appearance Clear, colorless liquid Pungent sulfury/meaty odor

Estimated based on OH

Boiling Point ~165-170°C

analog (179°C)
LogP ~1.8 Lipophilic, crosses BBB
pKa (SH) ~10.5 Typical for alkyl thiols

Self-Validating Analytical Checkpoints

To ensure the protocol is working, verify these checkpoints:

e RCM Step: 1H NMR must show the disappearance of terminal alkene protons (6 5.0-6.0
ppm) and appearance of the internal alkene singlet (or tight multiplet) at d 5.7 ppm.

» Hydroboration: The appearance of a carbinol proton (CH-OH) at ~4.2 ppm is diagnostic. If
the signal is a doublet of doublets, it confirms the regiochemistry away from the quaternary

center.

e Thiolation: IR spectroscopy should show the disappearance of the broad O-H stretch (3400
cm~1) and appearance of the weak S-H stretch (2550 cm™1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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